1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine
• InChI: InChI=1S/C20H26N2O/c1-2-23-20-11-7-6-10-19(20)22-16-14-21(15-17-22)13-12-18-8-4-3-5-9-18/h3-11H,2,12-17H2,1H3
• InChI Key: KKYSDKRFVCVDRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine, also known as EPP, is a compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used in scientific research to study its mechanism of action and its effects on the human body. EPP has been found to have potential therapeutic applications, but it also has some limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine is not fully understood, but it is thought to act as a serotonin and dopamine receptor agonist. It has been found to increase the release of these neurotransmitters in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine has been found to have a range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been found to have effects on cognitive function, mood, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine in laboratory experiments is its potential therapeutic applications. It has been found to have potential as a treatment for various neurological and psychiatric disorders. However, one limitation of using 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine in laboratory experiments is its psychoactive effects, which may confound the results of experiments.

Future Directions

There are several future directions for research on 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine. One area of research could focus on the development of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine derivatives with improved therapeutic properties and reduced psychoactive effects. Another area of research could focus on the use of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine in combination with other drugs for the treatment of neurological and psychiatric disorders. Additionally, further research could be conducted to better understand the mechanism of action of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine and its effects on the human body.

Synthesis Methods

The synthesis of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine involves the reaction of 1-(2-ethoxyphenyl)piperazine with 2-phenylethylamine in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have potential therapeutic applications for the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine has also been studied for its potential use as a cognitive enhancer.